Cas no 93472-99-2 (2-Azabicyclo[2.2.1]heptane-3-carbonitrile, 2-acetyl-)

2-Azabicyclo[2.2.1]heptane-3-carbonitrile, 2-acetyl- structure
93472-99-2 structure
Product Name:2-Azabicyclo[2.2.1]heptane-3-carbonitrile, 2-acetyl-
CAS No:93472-99-2
MF:C9H12N2O
MW:164.204381942749
CID:4338069
PubChem ID:13342390
Update Time:2025-04-24

2-Azabicyclo[2.2.1]heptane-3-carbonitrile, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.1]heptane-3-carbonitrile, 2-acetyl-
    • DTXSID401220447
    • 93472-99-2
    • SCHEMBL11103968
    • Inchi: 1S/C9H12N2O/c1-6(12)11-8-3-2-7(4-8)9(11)5-10/h7-9H,2-4H2,1H3
    • InChI Key: SUFNRJCSGGEKJQ-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C(C#N)C2CCC1C2

Computed Properties

  • Exact Mass: 164.094963011Da
  • Monoisotopic Mass: 164.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 44.1Ų
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